Cas no 1361653-94-2 (6-(Perchlorophenyl)nicotinonitrile)

• Product Name: 6-(Perchlorophenyl)nicotinonitrile
• CAS No: 1361653-94-2
• MF: C₁₂H₃Cl₅N₂
• MW: 352.430617570877
• CID: 4968820
• Update Time: 2025-11-01

6-(Perchlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Perchlorophenyl)nicotinonitrile

• Inchi： 1S/C12H3Cl5N2/c13-8-7(6-2-1-5(3-18)4-19-6)9(14)11(16)12(17)10(8)15/h1-2,4H
• InChI Key： YCQRTAKCIBNXCD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(C#N)=CN=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 5.4
• Topological Polar Surface Area: 36.7

Additional information on 6-(Perchlorophenyl)nicotinonitrile

Introduction to 6-(Perchlorophenyl)nicotinonitrile (CAS No. 1361653-94-2)

6-(Perchlorophenyl)nicotinonitrile, with the chemical formula C₁₂H₆N₂O₄, is a significant compound in the realm of chemical and pharmaceutical research. This compound, identified by its unique CAS number CAS No. 1361653-94-2, has garnered attention due to its versatile applications and structural properties. The presence of a perchlorophenyl group and a nicotinonitrile moiety imparts unique reactivity and potential utility in various synthetic pathways.

The structural framework of 6-(Perchlorophenyl)nicotinonitrile encompasses a benzene ring substituted with a perchloro group, which is known for its electron-withdrawing capabilities. This feature enhances the compound's interaction with other molecules, making it a valuable intermediate in organic synthesis. Additionally, the nitrile group attached to the pyridine core introduces a site for further functionalization, enabling the development of more complex derivatives.

In recent years, 6-(Perchlorophenyl)nicotinonitrile has been explored for its potential in pharmaceutical applications. Its molecular structure suggests compatibility with biological systems, particularly in the context of drug design and development. Researchers have been investigating its role as a precursor in synthesizing novel therapeutic agents that target specific biological pathways. The compound's ability to undergo selective modifications makes it an attractive candidate for medicinal chemistry.

One of the most intriguing aspects of 6-(Perchlorophenyl)nicotinonitrile is its reactivity towards various chemical transformations. The nitrile group can be hydrolyzed to form carboxylic acids, while the perchlorophenyl ring can participate in electrophilic aromatic substitution reactions. These properties have been leveraged in the synthesis of complex molecules, including those with potential pharmacological activity. For instance, derivatives of this compound have been studied for their antimicrobial and anti-inflammatory properties.

The pharmaceutical industry has shown particular interest in exploring the therapeutic potential of 6-(Perchlorophenyl)nicotinonitrile. Preclinical studies have demonstrated that certain derivatives exhibit promising biological activity, particularly against neurological disorders and cancer. The compound's ability to interact with biological targets at the molecular level makes it a valuable tool for drug discovery. Furthermore, its structural features allow for fine-tuning of pharmacokinetic properties, which is crucial for developing effective drugs.

Advances in synthetic chemistry have also contributed to the growing interest in 6-(Perchlorophenyl)nicotinonitrile. New methodologies have enabled the efficient preparation of this compound and its derivatives, reducing costs and improving yields. These advancements are particularly important for large-scale production and commercialization of pharmaceuticals derived from this compound. The development of greener synthetic routes has further enhanced its appeal, aligning with global efforts to promote sustainable chemistry.

The role of computational chemistry in studying 6-(Perchlorophenyl)nicotinonitrile cannot be overstated. Molecular modeling techniques have provided insights into its interactions with biological targets, helping researchers design more effective drug candidates. By simulating these interactions at the atomic level, scientists can predict the behavior of this compound in vivo and optimize its pharmacological properties. This interdisciplinary approach has accelerated the discovery process and reduced reliance on empirical testing alone.

In conclusion, 6-(Perchlorophenyl)nicotinonitrile (CAS No. 1361653-94-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate in organic synthesis and a promising candidate for drug discovery. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the chemical and pharmaceutical industries.